Cas no 2168677-76-5 (2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide)

• Product Name: 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide
• CAS No: 2168677-76-5
• MF: C₁₁H₂₄N₂O₂S
• MW: 248.385461807251
• CID: 6217024
• PubChem ID: 165508174
• Update Time: 2025-05-22

2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide
• EN300-1283788
• 2168677-76-5

• Inchi： 1S/C11H24N2O2S/c1-3-8-13(2)16(14,15)9-11(12)10-6-4-5-7-10/h10-11H,3-9,12H2,1-2H3
• InChI Key： CYCURZMSFGGZLC-UHFFFAOYSA-N
• SMILES： S(CC(C1CCCC1)N)(N(C)CCC)(=O)=O

Computed Properties

• Exact Mass: 248.15584919g/mol
• Monoisotopic Mass: 248.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide

Comprehensive Overview of 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide (CAS No. 2168677-76-5)

2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide (CAS No. 2168677-76-5) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a cyclopentyl group, amino functionality, and a sulfonamide moiety, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals often search for 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide uses, CAS 2168677-76-5 applications, and sulfonamide derivatives in medicine, reflecting its growing relevance in modern science.

The molecular formula of 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide is C11H24N2O2S, with a molecular weight of 248.39 g/mol. Its structure includes a cyclopentyl ring attached to an amino group, which is further connected to a sulfonamide functional group. This configuration contributes to its potential as a building block for more complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both amino and sulfonamide groups allows for diverse chemical modifications, making it a versatile compound in medicinal chemistry.

In recent years, the demand for sulfonamide-based compounds has increased due to their wide range of biological activities. 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide is particularly interesting for researchers exploring neuroprotective agents and GABA receptor modulators. These applications align with current trends in addressing neurological disorders, which are among the most searched topics in medical research. The compound's potential role in drug design for Alzheimer's disease and Parkinson's disease has also sparked interest, as these conditions remain significant global health challenges.

The synthesis of 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide typically involves multi-step organic reactions, starting from cyclopentyl precursors. Key steps include the introduction of the amino group followed by sulfonamide formation. Researchers often optimize these processes to improve yield and purity, as high-quality intermediates are crucial for subsequent pharmaceutical applications. The compound's solubility in organic solvents and stability under various conditions make it suitable for further chemical transformations.

From a commercial perspective, CAS 2168677-76-5 is primarily supplied to pharmaceutical companies and research institutions. The growing market for custom synthesis intermediates has increased its visibility in chemical catalogs and online databases. Suppliers frequently highlight its high purity grade and scalable production capabilities to meet the needs of both small-scale researchers and large-scale manufacturers. This aligns with the increasing demand for tailor-made chemical building blocks in drug development pipelines.

Quality control for 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide involves rigorous analytical techniques, including HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent requirements for pharmaceutical use. The analytical data also helps researchers verify the compound's identity and purity before incorporating it into their experiments. This attention to quality is particularly important given the compound's potential role in preclinical studies and lead optimization processes.

Environmental and safety considerations for handling 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its use. The compound's material safety data sheet (MSDS) provides detailed handling instructions, which is a frequently searched document by laboratory personnel working with this material.

Future research directions for CAS 2168677-76-5 may explore its potential in novel therapeutic areas. With the increasing focus on precision medicine and targeted drug delivery, this compound's modular structure could be adapted for various drug candidates. Additionally, its potential applications in bioconjugation chemistry and prodrug design represent exciting avenues for investigation, topics that are gaining traction in contemporary medicinal chemistry literature.

In conclusion, 2-amino-2-cyclopentyl-N-methyl-N-propylethane-1-sulfonamide (CAS No. 2168677-76-5) represents an important chemical entity with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it a compound of interest for scientists working on next-generation therapeutics. As the demand for specialized chemical intermediates grows, this sulfonamide derivative is likely to maintain its relevance in both academic and industrial settings.